Cas no 2227840-74-4 ((2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol)

• Product Name: (2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol
• CAS No: 2227840-74-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 6588868
• PubChem ID: 165780365
• Update Time: 2025-06-15

(2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol
• 2227840-74-4
• EN300-1747675

• Inchi： 1S/C12H16O/c1-9(13)7-10-5-6-11-3-2-4-12(11)8-10/h5-6,8-9,13H,2-4,7H2,1H3/t9-/m0/s1
• InChI Key： CZEIKBURJKEHHP-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol

Chemical Profile of (2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol (CAS No. 2227840-74-4)

(2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227840-74-4, has garnered attention due to its potential applications in drug development and biochemical research. The stereochemistry of this molecule, particularly the (2S) configuration, plays a crucial role in its interaction with biological targets, making it a subject of extensive study in medicinal chemistry.

The molecular structure of (2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol consists of a propan-2-ol moiety linked to a 2,3-dihydro-1H-inden scaffold. This indene derivative is known for its aromaticity and flexibility, which contribute to its binding affinity and specificity towards various biological receptors. The presence of the secondary alcohol group in the molecule allows for diverse chemical modifications, enabling the synthesis of analogs with tailored pharmacological properties.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between (2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol and biological targets. Molecular docking studies have revealed that this compound exhibits promising binding interactions with enzymes and receptors involved in metabolic pathways. These findings align with emerging research suggesting that indene derivatives may serve as key intermediates in the development of novel therapeutic agents.

In the realm of drug discovery, the stereochemistry of chiral compounds like (2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol is of paramount importance. The (S)-configuration at the propanol carbon has been shown to influence the pharmacokinetic and pharmacodynamic profiles of related molecules. This has led to increased interest in synthesizing enantiomerically pure forms of such compounds to optimize their therapeutic efficacy and minimize adverse effects.

The synthesis of (2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advances in asymmetric synthesis techniques have enabled more efficient and scalable production methods for this compound. These methods often employ chiral catalysts or auxiliaries to ensure high enantioselectivity during the synthetic process.

Current research in medicinal chemistry is exploring the potential applications of indene derivatives in treating various diseases, including neurological disorders and inflammatory conditions. The structural features of (2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol make it a valuable scaffold for designing molecules that can modulate biological pathways associated with these conditions. Preclinical studies have begun to investigate its efficacy in animal models, providing preliminary evidence of its therapeutic potential.

The role of computational tools in drug discovery has been instrumental in identifying promising candidates like (2S)-1-(2,3-dihydro-1H-inden-5-yl)propan-2-ol. High-throughput virtual screening algorithms have been used to evaluate thousands of compounds for their binding affinity to target proteins. These computational approaches have accelerated the drug discovery process by narrowing down the selection of compounds that require further experimental validation.

The chemical diversity inherent in indene derivatives allows for the creation of libraries of compounds with varying pharmacological profiles. This diversity is harnessed through combinatorial chemistry and parallel synthesis techniques, which enable the rapid generation of large collections of molecules for screening purposes. Such libraries are essential resources for identifying lead compounds that can be optimized into viable drugs.

The future prospects for (2S)-1-(2,3-dihydro-1H-inden-5-yll)propan--(2227840--74--4) include its investigation as a starting point for structure-based drug design. By understanding how this compound interacts with biological targets at a molecular level, researchers can make informed modifications to enhance its potency and selectivity. This approach leverages both experimental data and computational modeling to guide the optimization process.

In conclusion, (2227840--74--4) - - - - - - - - - - - - - - - - - - (22 ) (22 ) (22 ) (22 ) (22 ) (22 ) (22 ) (22 ) (22 ) (22 ) (22 ) (22 ) (22 ) (22 ) (22 ) -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical properties make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for indene derivatives, compounds like this are poised to play a crucial role in addressing unmet medical needs.